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Abstract
Small Humanin-Like Peptide 4 (SHLP-4) is a recently identified microprotein belonging to the

class of mitochondrial-derived peptides (MDPs). Encoded by a small open reading frame within

the mitochondrial 16S ribosomal RNA (MT-RNR2) gene, SHLP-4 is a key player in cellular

signaling, demonstrating a notable impact on cell proliferation. This technical guide provides a

comprehensive overview of the discovery, origin, and biological functions of SHLP-4, with a

focus on the experimental protocols used for its characterization and the available quantitative

data. Furthermore, this document outlines the current understanding of its signaling pathways

and presents visual representations of key experimental workflows.

Discovery and Origin
The discovery of SHLP-4, along with five other Small Humanin-Like Peptides (SHLP1-3, 5-6),

was the result of an in silico search for potential small open reading frames (sORFs) within the

16S rRNA region of the mitochondrial DNA. This research, conducted by Cobb et al. in 2016,

identified six sequences encoding peptides ranging from 20 to 38 amino acids in length. The
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existence of these peptides was subsequently confirmed through immunoblotting and their

transcripts validated by qPCR and Northern blotting.

Genetic Locus and Peptide Sequence
SHLP-4 originates from the MT-RNR2 gene, the same mitochondrial gene that encodes for the

16S ribosomal RNA and another well-studied MDP, Humanin. The peptide sequence of human

SHLP-4 is:

Met-Leu-Glu-Val-Met-Phe-Leu-Val-Asn-Arg-Arg-Gly-Lys-Ile-Cys-Arg-Val-Pro-Phe-Thr-Phe-Phe-

Asn-Leu-Ser-Leu

Tissue Distribution
Immunoblot analysis has revealed a specific tissue distribution pattern for SHLP-4. In mice,

SHLP-4 expression has been detected in the liver and prostate.[1] This distinct expression

pattern suggests a specialized physiological role for SHLP-4 in these tissues.

Biological Function: A Role in Cell Proliferation
Current research indicates that SHLP-4 is a biologically active peptide with a significant

function in regulating cell growth. In vitro studies have demonstrated that SHLP-4 can increase

the proliferation of specific cell lines.[1]

Quantitative Data on Cell Proliferation
The primary quantitative data on the proliferative effects of SHLP-4 comes from studies on

mouse pancreatic beta-cell line (NIT-1). The following table summarizes the observed effects.

Cell Line Treatment Concentration

Effect on
Proliferation
(relative to
control)

Reference

NIT-1
Synthetic SHLP-

4
100 nM

~1.25-fold

increase

[Cobb et al.,

2016, Aging

(Albany NY)][1]
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Note: The quantitative value is an estimation based on the graphical data presented in the cited

publication.

Experimental Protocols
The following section details the methodologies employed in the key experiments to elucidate

the function of SHLP-4.

Cell Culture
Cell Lines: Mouse pancreatic beta-cell line (NIT-1) and human prostate cancer cell line

(22Rv1) were utilized.

Culture Conditions: Cells were maintained in RPMI-1640 medium supplemented with 10%

fetal bovine serum (FBS), 100 U/mL penicillin, and 100 µg/mL streptomycin at 37°C in a

humidified atmosphere of 5% CO2.

Cell Proliferation Assay (BrdU Incorporation)
This assay measures the rate of DNA synthesis as an indicator of cell proliferation.

Procedure:

Cells were seeded in 96-well plates and allowed to adhere.

The culture medium was replaced with serum-free medium containing 100 nM of synthetic

SHLP-4 or a control peptide.

After 24 hours of incubation, 5-bromo-2'-deoxyuridine (BrdU) was added to each well.

Incubation was continued for a further 4 hours to allow for BrdU incorporation into newly

synthesized DNA.

The cells were then fixed, and the DNA was denatured.

A peroxidase-conjugated anti-BrdU antibody was added to detect the incorporated BrdU.

The substrate solution was added, and the colorimetric reaction was measured using a

microplate reader at 450 nm.
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Assay Setup Treatment BrdU Labeling and Detection

Seed NIT-1 or 22Rv1 cells
in 96-well plate Allow cells to adhere Replace with serum-free medium Add 100 nM SHLP-4

or control peptide Incubate for 24h Add BrdU Incubate for 4h Fix and denature DNA Add anti-BrdU-peroxidase antibody Add substrate and measure absorbance

Click to download full resolution via product page

Figure 1. Experimental workflow for the BrdU cell proliferation assay.

Signaling Pathway
The precise signaling pathway through which SHLP-4 exerts its proliferative effects has not yet

been fully elucidated. However, based on the known mechanisms of other mitochondrial-

derived peptides, particularly Humanin and SHLP2, some potential pathways can be

hypothesized.

Humanin is known to interact with cell surface receptor complexes, leading to the activation of

the JAK/STAT and MAPK/ERK signaling pathways. Similarly, SHLP2 has been shown to induce

the phosphorylation of STAT3 and ERK. It is plausible that SHLP-4 may also utilize one or

more of these pathways to promote cell proliferation. Further research, including receptor

binding studies and analysis of downstream effector phosphorylation, is required to confirm the

specific signaling cascade activated by SHLP-4.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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